Cas no 70897-14-2 ((S)-5-Hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3,9,10-tetrahydropyrano[2,3-f]chromen-4(8H)-one)

• Product Name: (S)-5-Hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3,9,10-tetrahydropyrano[2,3-f]chromen-4(8H)-one
• CAS No: 70897-14-2
• MF: C₂₀H₂₀O₅
• MW: 340.3698
• CID: 841109
• PubChem ID: 73554086
• Update Time: 2024-10-27

(S)-5-Hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3,9,10-tetrahydropyrano[2,3-f]chromen-4(8H)-one Chemical and Physical Properties

Names and Identifiers

• (S)-5-Hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3,9,10-tetrahydropyrano[2,3-f]chromen-4(8H)-one
• (2S)-5-Hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3,9,10-tetrahyd ro-4H,8H-pyrano[2,3-f]chromen-4-one
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2,3,9,10-tetrahydro-5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-, (S)-
• (S)-2,3,9,10-Tetrahydro-5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one
• 70897-14-2
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2,3,9,10-tetrahydro-5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-, (S)-V
• (2S)-5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-2,3,9,10-tetrahydropyrano[2,3-h]chromen-4-one
• Dihydrocitflavanone
• AKOS022184917
• [ "" ]

• Inchi： InChI=1S/C20H20O5/c1-20(2)8-7-13-17(25-20)10-15(23)18-14(22)9-16(24-19(13)18)11-3-5-12(21)6-4-11/h3-6,10,16,21,23H,7-9H2,1-2H3/t16-/m0/s1
• InChI Key： UJIRULANAUYZIL-INIZCTEOSA-N
• SMILES： CC1(CCC2=C(O1)C=C(C3=C2OC(CC3=O)C4=CC=C(C=C4)O)O)C

Computed Properties

• Exact Mass: 340.13100
• Monoisotopic Mass: 340.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• PSA: 75.99000
• LogP: 3.90790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 8-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone